Cas no 477330-99-7 (<br>N-(3-Chloro-4-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide)

• Product Name: <br>N-(3-Chloro-4-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide
• CAS No: 477330-99-7
• MF: C₂₄H₂₀Cl₂N₄OS
• MW: 483.412801742554
• CID: 3050672
• PubChem ID: 1858580
• Update Time: 2025-04-21

<br>N-(3-Chloro-4-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(3-Chloro-4-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide
• Salor-int l244600-1ea
• STK078768
• N-(3-CHLORO-4-METHYLPHENYL)-2-((5-(4-CHLOROPHENYL)-4-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)ACETAMIDE
• N-(3-chloro-4-methylphenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• AKOS001949882
• 650-500-3
• N-(3-Chloro-4-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• 477330-99-7

• Inchi： 1S/C24H20Cl2N4OS/c1-15-3-11-20(12-4-15)30-23(17-6-8-18(25)9-7-17)28-29-24(30)32-14-22(31)27-19-10-5-16(2)21(26)13-19/h3-13H,14H2,1-2H3,(H,27,31)
• InChI Key： MPYJFOJMVXIPJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1C1C=CC(C)=CC=1)SCC(NC1C=CC(C)=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 482.0734878Da
• Monoisotopic Mass: 482.0734878Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 85.1Ų